1-methyl-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-1H-pyrrole-2-carboxamide

• IUPAC Name: 1-methyl-N-[[3-(2-oxo-1H-pyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl]pyrrole-2-carboxamide
• InChI: InChI=1S/C14H13N5O3/c1-19-7-3-5-10(19)14(21)16-8-11-17-12(18-22-11)9-4-2-6-15-13(9)20/h2-7H,8H2,1H3,(H,15,20)(H,16,21)
• InChI Key: OQPJQMJQORYCCW-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C(=O)NCC2=NC(=NO2)C3=CC=CNC3=O
• Molecular Formula: C14H13N5O3
• Molecular Weight: 299.28 g/mol

Description

1-methyl-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-1H-pyrrole-2-carboxamide is a useful research compound. Its molecular formula is C14H13N5O3 and its molecular weight is 299.29. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

Research on the synthesis of novel heterocyclic compounds, including those with the 1,2,4-oxadiazole moiety, has shown that these compounds exhibit potential hypertensive activity. Kumar and Mashelker (2007) describe the preparation of derivatives starting from ethyl 2H-pyrano[2,3-b]pyridine-3-carboxylate, leading to compounds expected to have better hypertensive activity due to their structural features ChemInform.

Prediction of Biological Activity

The synthesis of bicyclic systems containing the 1,2,4-oxadiazol-5-yl moiety and the prediction of their biological activities through PASS prediction highlight the compound's relevance in exploring new therapeutic agents. Kharchenko, Detistov, and Orlov (2008) emphasize the potential of these synthesized compounds in pharmacological applications Chemistry of Heterocyclic Compounds.

Desulfurization and Oxidative Cyclization Studies

Studies by Gómez-Saiz et al. (2002) on the oxidative cyclization of thiosemicarbazones to 1,3,4-oxadiazole derivatives provide insights into the chemical transformations and potential applications of these compounds in developing new materials or drugs Inorganic Chemistry.

Antimycobacterial Activity

Research into the antimycobacterial activity of substituted isosteres, including pyridine- and pyrazinecarboxylic acids, underscores the significance of 1,2,4-oxadiazole derivatives in addressing infectious diseases like tuberculosis. Gezginci, Martin, and Franzblau (1998) have documented compounds exhibiting activities up to 16 times the potency of pyrazinamide, a notable achievement in antimicrobial therapy Journal of Medicinal Chemistry.